Cas no 1806566-88-0 (2-(2-Carboxyethyl)-3-hydroxymandelic acid)

• Product Name: 2-(2-Carboxyethyl)-3-hydroxymandelic acid
• CAS No: 1806566-88-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 4940754
• Update Time: 2025-06-08

2-(2-Carboxyethyl)-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-3-hydroxymandelic acid

• Inchi： 1S/C11H12O6/c12-8-3-1-2-7(10(15)11(16)17)6(8)4-5-9(13)14/h1-3,10,12,15H,4-5H2,(H,13,14)(H,16,17)
• InChI Key： OYBPOTBMAIYUNV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1CCC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 0.2
• Topological Polar Surface Area: 115

Additional information on 2-(2-Carboxyethyl)-3-hydroxymandelic acid

Introduction to 2-(2-Carboxyethyl)-3-hydroxymandelic Acid (CAS No. 1806566-88-0)

2-(2-Carboxyethyl)-3-hydroxymandelic acid, identified by the chemical compound code CAS No. 1806566-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various biochemical applications. The presence of both carboxylic and hydroxyl groups in its molecular structure imparts distinct reactivity, enabling its utility in synthetic pathways and as an intermediate in the development of novel therapeutic agents.

The chemical formula of 2-(2-Carboxyethyl)-3-hydroxymandelic acid can be represented as C₉H₁₁NO₄, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This molecular arrangement not only contributes to its solubility in polar solvents but also influences its interaction with biological targets. The compound's stability under various conditions makes it a reliable choice for laboratory-scale synthesis and potential industrial applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of bioactive molecules derived from natural and synthetic sources. Among these, 2-(2-Carboxyethyl)-3-hydroxymandelic acid has emerged as a compound of interest due to its structural similarity to certain naturally occurring α-hydroxy acids, which are widely used in cosmetics and dermatological treatments for their skin-rejuvenating properties. The additional ethyl group in the side chain enhances the compound's versatility, allowing for further derivatization and customization to meet specific pharmacological requirements.

One of the most compelling aspects of 2-(2-Carboxyethyl)-3-hydroxymandelic acid is its potential role in drug development. Researchers have been investigating its derivatives as candidates for treating various metabolic and inflammatory conditions. The hydroxymandelic acid moiety, a known metabolite in human physiology, suggests that this compound could interact with existing metabolic pathways, potentially offering therapeutic benefits with minimal side effects. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them attractive for further clinical investigation.

The synthesis of 2-(2-Carboxyethyl)-3-hydroxymandelic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and enantioselective synthesis, have been employed to produce enantiomerically pure forms of the compound. These techniques are crucial for pharmaceutical applications where the stereochemistry of a molecule can significantly impact its biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 2-(2-Carboxyethyl)-3-hydroxymandelic acid and biological targets. Molecular docking studies have revealed that this compound can bind to specific enzymes and receptors involved in metabolic regulation and inflammation. These insights have guided the design of novel analogs with enhanced binding affinity and selectivity, paving the way for more effective therapeutic agents.

The application of 2-(2-Carboxyethyl)-3-hydroxymandelic acid extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural features make it a suitable precursor for synthesizing polymers with specific functional properties. For instance, polymers derived from this compound have shown promise as biodegradable materials due to their ability to undergo controlled degradation under physiological conditions.

In conclusion, 2-(2-Carboxyethyl)-3-hydroxymandelic acid (CAS No. 1806566-88-0) represents a fascinating subject of study with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with its potential biological activity, make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.